Cas no 2227846-91-3 (methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate
• CAS No: 2227846-91-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6544110
• PubChem ID: 165648870
• Update Time: 2025-08-10

methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate
• 2227846-91-3
• EN300-1821826

• Inchi： 1S/C10H13NO3/c1-7-3-4-11-6-8(7)9(12)5-10(13)14-2/h3-4,6,9,12H,5H2,1-2H3/t9-/m0/s1
• InChI Key： PLAVWBONYOUMOL-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate

Methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate

The compound methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate (CAS No. 2227846-91-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of esters, specifically a methyl ester, and exhibits a unique stereochemistry due to the presence of a chiral center at the third carbon atom of the propanoate backbone. The molecule's structure is characterized by a hydroxyl group (-OH) and a pyridine ring substituted with a methyl group at the 4-position, which contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate in medicinal chemistry, particularly in the development of bioactive compounds. Researchers have focused on its ability to act as a precursor for more complex molecules, leveraging its stereochemistry to synthesize enantiomerically pure compounds. The compound's pyridine ring, being an electron-deficient aromatic system, plays a crucial role in its reactivity, making it a valuable building block in organic synthesis.

One of the most notable advancements in the study of methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate involves its application in asymmetric catalysis. Scientists have demonstrated that this compound can serve as an effective ligand in transition-metal-catalyzed reactions, enabling the selective formation of chiral centers. This property has significant implications for the pharmaceutical industry, where the production of enantiomerically pure drugs is critical for therapeutic efficacy and safety.

Moreover, recent research has explored the use of methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate in polymer chemistry. Its ability to form stable covalent bonds with other monomers has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials hold promise for applications in advanced manufacturing and biotechnology.

In terms of synthesis, methyl (3S)-3-hydroxy-3-(4-methylpyridin-3-yl)propanoate can be prepared via several routes, including nucleophilic acyl substitution and esterification reactions. The most efficient methods involve the use of chiral auxiliaries or enzymatic catalysts to ensure high enantiomeric excess. These techniques not only enhance the yield but also reduce environmental impact by minimizing waste and energy consumption.

The compound's stability under various reaction conditions has also been a focal point of recent investigations. Studies have shown that methyl (3S)-